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Compound of Interest

Compound Name: 3-Epichromolaenide

Cat. No.: B15594424 Get Quote

In-Depth Technical Guide to 3-Epichromolaenide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Epichromolaenide is a sesquiterpenoid natural product isolated from the plant species

Chromolaena glaberrima. As a member of the sesquiterpene lactone class of compounds, it is

of significant interest to researchers in the fields of natural product chemistry, pharmacology,

and drug discovery due to the diverse biological activities exhibited by this class of molecules.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and available data on 3-Epichromolaenide.

Chemical Structure and Properties
3-Epichromolaenide, also known as 3-Epihiyodorilactone B, is a complex sesquiterpenoid

characterized by a central ten-membered carbocyclic ring fused to a γ-lactone.

Table 1: Chemical Identifiers for 3-Epichromolaenide
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Identifier Value Source

IUPAC Name

(9-acetyloxy-6,10-dimethyl-3-

methylidene-2-oxo-

3a,4,5,8,9,11a-

hexahydrocyclodeca[b]furan-4-

yl) 4-hydroxy-2-methylbut-2-

enoate

[1]

Synonyms 3-Epihiyodorilactone B [1]

CAS Number 89913-53-1 [1]

Molecular Formula C₂₂H₂₈O₇ [1]

Molecular Weight 404.45 g/mol [1]

InChI Key
FOCCASNSHDSZLN-

XSHHNOJZSA-N
[1]

Table 2: Physicochemical Properties of 3-
Epichromolaenide

Property Value Source

Appearance Powder [1]

Note: Further experimental data on properties such as melting point, boiling point, and solubility

are not readily available in public databases and would require access to specialized chemical

literature.

Biological Activity
While specific details on the biological activity and mechanism of action for 3-
Epichromolaenide are limited in publicly accessible resources, sesquiterpene lactones as a

class are known to possess a wide range of pharmacological effects, including anti-

inflammatory, anticancer, and antimicrobial activities. Further research is needed to fully

elucidate the specific biological profile of 3-Epichromolaenide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.benchchem.com/product/b15594424?utm_src=pdf-body
https://www.benchchem.com/product/b15594424?utm_src=pdf-body
https://www.researchgate.net/publication/231715720_A_Guaianolide_from_Chromolaena_glaberrima
https://www.benchchem.com/product/b15594424?utm_src=pdf-body
https://www.benchchem.com/product/b15594424?utm_src=pdf-body
https://www.benchchem.com/product/b15594424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Epichromolaenide are not currently

available. The compound is obtained through extraction and isolation from its natural source,

Chromolaena glaberrima.

Isolation of 3-Epichromolaenide from Chromolaena
glaberrima
The following is a generalized workflow for the isolation of sesquiterpenoids from plant material,

based on common phytochemical practices. The specific details for 3-Epichromolaenide
would be found in the primary scientific literature describing its initial isolation.
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Plant Material Processing

Extraction

Fractionation

Purification

Final Product

Aerial parts of Chromolaena glaberrima

Air-drying in the shade

Grinding to a coarse powder

Maceration or Soxhlet extraction with a suitable solvent (e.g., methanol or ethanol)

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure

Solvent-solvent partitioning (e.g., with n-hexane, chloroform, ethyl acetate)

Column chromatography on silica gel

Preparative High-Performance Liquid Chromatography (HPLC)

Pure 3-Epichromolaenide

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of 3-Epichromolaenide.
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Signaling Pathways
Information regarding the specific signaling pathways modulated by 3-Epichromolaenide is

not available in the reviewed public domain resources. Research into the biological activity of

this compound would be necessary to identify and characterize its interactions with cellular

signaling cascades.

Conclusion
3-Epichromolaenide is a structurally interesting sesquiterpenoid with potential for further

scientific investigation. This guide provides the foundational chemical information available in

the public domain. Deeper insights into its biological activities, physicochemical properties, and

detailed experimental protocols will require dedicated laboratory research and access to

specialized scientific publications. The provided information serves as a starting point for

researchers and drug development professionals interested in exploring the therapeutic

potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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